N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C18H13ClN4O3S2
• Molecular Weight: 432.9 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H13ClN4O3S2/c1-10-13(6-7-25-10)16-22-23-18(26-16)28-9-15(24)21-17-20-14(8-27-17)11-2-4-12(19)5-3-11/h2-8H,9H2,1H3,(H,20,21,24)
• InChI Key: UEHMPKAHYNTTCQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C(O2)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Cl

Description

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical formula, C19H14ClN3O3S2.

Mechanism of Action

The mechanism of action of N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, studies have suggested that this compound may exert its effects through various mechanisms, including inhibition of enzyme activity, modulation of signaling pathways, and regulation of gene expression.
Biochemical and Physiological Effects:
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, this compound has been shown to modulate immune responses and regulate cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has been shown to have a relatively low toxicity profile, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One area of research could be the development of more efficient synthesis methods for this compound. Additionally, further research could be conducted to elucidate the mechanism of action of this compound and its potential applications in various diseases. Finally, more research could be conducted to explore the potential of this compound as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves several steps. The first step involves the synthesis of 4-chlorobenzaldehyde and 2-aminothiazole, which are then reacted to form 4-(4-chlorophenyl)-1,3-thiazol-2-amine. This compound is then reacted with 2-methyl-3-furoic acid and thionyl chloride to form 2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. Finally, this compound is reacted with 4-(4-chlorophenyl)-1,3-thiazol-2-amine to form N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide.

Scientific Research Applications

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been studied for its potential applications in scientific research. One of the main areas of research has been its potential as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases. This compound has also been studied for its potential as a diagnostic tool for various diseases.